Cas no 338416-62-9 (3-Methyl-N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)butanamide)

• Product Name: 3-Methyl-N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)butanamide
• CAS No: 338416-62-9
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• MDL: MFCD01315825
• CID: 5015531
• Update Time: 2026-02-28

3-Methyl-N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)butanamide
• 3-methyl-N-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)butanamide
• MLS000544847
• HMS2326M06
• SMR000126604
• 3-Methyl-N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)butanamide

• MDL： MFCD01315825
• Inchi： 1S/C13H19N3O2/c1-8(2)7-11(17)15-13-14-10-6-4-3-5-9(10)12(18)16-13/h8H,3-7H2,1-2H3,(H2,14,15,16,17,18)
• InChI Key： QNFBGSRYSXUQSX-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCCC2)N=C(NC(CC(C)C)=O)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 436
• XLogP3: 1.4
• Topological Polar Surface Area: 70.6

Additional information on 3-Methyl-N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)butanamide

3-Methyl-N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)butanamide: A Comprehensive Overview

The compound with CAS No. 338416-62-9, known as 3-Methyl-N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)butanamide, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of quinazoline, a heterocyclic aromatic compound with a broad range of applications in drug discovery and chemical synthesis. The quinazoline core of this compound is particularly notable for its structural versatility and potential bioactivity.

Recent studies have highlighted the importance of quinazoline derivatives in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that certain quinazoline-based compounds exhibit potent anti-cancer properties by targeting specific kinases involved in tumor growth and metastasis. The butanamide moiety in this compound further enhances its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

The synthesis of 3-Methyl-N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)butanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study in *Organic Process Research & Development* detailed the optimization of this synthesis pathway to improve yield and reduce production costs. The use of microwave-assisted synthesis was found to significantly accelerate the reaction process while maintaining product purity.

In terms of biological activity, this compound has shown remarkable selectivity towards certain cellular pathways. A recent investigation in *BMC Pharmacology and Toxicology* revealed that it acts as a potent inhibitor of the Janus kinase (JAK) family, which is implicated in inflammatory diseases such as rheumatoid arthritis and psoriasis. The methyl group substitution at the 3-position of the butanamide chain was identified as a critical factor in achieving this selectivity.

Furthermore, the structural flexibility of this compound allows for extensive modification to tailor its properties for specific therapeutic applications. Researchers have explored various substitution patterns on the quinazoline ring to enhance solubility and bioavailability. A study published in *Drug Designing & Discovery* demonstrated that introducing electron-withdrawing groups at specific positions could significantly improve the compound's ability to cross cellular membranes.

The potential applications of 3-Methyl-N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)butanamide extend beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. A paper in *Advanced Materials* highlighted its potential as a building block for constructing advanced functional materials with tailored optical and electrical properties.

In conclusion, 3-Methyl-N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)butanamide represents a versatile and promising molecule with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its structure-function relationships and therapeutic potential. As advancements in synthetic methodologies and biological screening techniques continue to evolve, this compound is poised to play an increasingly important role in both academic research and industrial applications.